Cas no 1003575-38-9 (6-Bromo-4-isopropoxy-quinazoline)

• Product Name: 6-Bromo-4-isopropoxy-quinazoline
• CAS No: 1003575-38-9
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 2145503
• Update Time: 2023-08-04

6-Bromo-4-isopropoxy-quinazoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-isopropoxy-quinazoline
• UQSUTLZSCQKZAY-UHFFFAOYSA-N
• 6-bromo-4-(propan-2-yloxy)quinazoline
• Quinazoline, 6-bromo-4-(1-methylethoxy)-
• 6-Bromo-4-isopropoxy-quinazoline

• Inchi： 1S/C11H11BrN2O/c1-7(2)15-11-9-5-8(12)3-4-10(9)13-6-14-11/h3-7H,1-2H3
• InChI Key： UQSUTLZSCQKZAY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NC=N2)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.5
• Topological Polar Surface Area: 35